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Compound of Interest

Compound Name: 2-(Benzyloxy)-4-bromophenol

Cat. No.: B135320 Get Quote

An In-depth Technical Guide to 2-(Benzyloxy)-4-
bromophenol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and potential biological significance of 2-(Benzyloxy)-4-bromophenol.
The information is intended to support research and development efforts in medicinal

chemistry, organic synthesis, and pharmacology.

Core Physical and Chemical Properties
2-(Benzyloxy)-4-bromophenol is a versatile synthetic intermediate characterized by the

presence of a benzyloxy ether, a phenol, and a bromine atom on an aromatic ring.[1] These

functional groups provide multiple reaction sites for further chemical modifications.

Table 1: Physical and Chemical Properties of 2-(Benzyloxy)-4-bromophenol
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Property Value Source

CAS Number 153240-85-8 [1][2][3][4][5]

Molecular Formula C₁₃H₁₁BrO₂ [3][5]

Molecular Weight 279.13 g/mol [1][3][5]

IUPAC Name
4-bromo-2-

(phenylmethoxy)phenol
[1][6]

Synonyms

2-Benzyloxy-4-bromophenol,

4-Bromo-2-

(phenylmethoxy)phenol

[6]

Physical Form White to Yellow Solid [4]

Storage Conditions
Sealed in a dry environment at

2-8°C
[4]

InChI

InChI=1S/C13H11BrO2/c14-

11-6-7-12(15)13(8-11)16-9-10-

4-2-1-3-5-10/h1-8,15H,9H2

[1][5][6]

InChIKey
FCRCHBBRZJZSHO-

UHFFFAOYSA-N
[1][5]

Note: Specific melting point, boiling point, and solubility data are not readily available in the

searched literature but can be determined experimentally.

Synthesis of 2-(Benzyloxy)-4-bromophenol: An
Experimental Protocol
The synthesis of 2-(Benzyloxy)-4-bromophenol can be achieved through a Williamson ether

synthesis, a common and effective method for forming ethers. This protocol is based on

established methodologies for the synthesis of similar benzyloxy-substituted aromatic

compounds.[7]

Objective: To synthesize 2-(Benzyloxy)-4-bromophenol from 4-bromoresorcinol and benzyl

bromide.
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Materials:

4-bromoresorcinol

Benzyl bromide

Potassium carbonate (K₂CO₃)

Acetone (or another suitable polar aprotic solvent)

Ethyl acetate

Water

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 4-bromoresorcinol in acetone.
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Base Addition: Add potassium carbonate to the solution. This will act as a base to

deprotonate the more acidic hydroxyl group of the resorcinol.

Alkylation: While stirring, slowly add benzyl bromide to the reaction mixture.

Reflux: Attach a reflux condenser and heat the mixture to reflux. The reaction progress

should be monitored by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature and filter to

remove the inorganic salts.

Extraction: Concentrate the filtrate using a rotary evaporator. Dissolve the residue in ethyl

acetate and transfer it to a separatory funnel. Wash the organic layer with water and then

with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Purification: The crude 2-(Benzyloxy)-4-bromophenol can be purified by column

chromatography on silica gel.

Diagram 1: Experimental Workflow for the Synthesis of 2-(Benzyloxy)-4-bromophenol
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Caption: A flowchart illustrating the key steps in the synthesis of 2-(Benzyloxy)-4-
bromophenol.

Biological Significance and Potential Applications
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The chemical scaffold of 2-(Benzyloxy)-4-bromophenol is of significant interest in drug

discovery, particularly in the context of neurodegenerative diseases. The benzyloxy moiety is a

common feature in molecules designed as inhibitors of monoamine oxidase B (MAO-B).[8][9]

Role as a Monoamine Oxidase B (MAO-B) Inhibitor
MAO-B is an enzyme responsible for the degradation of neurotransmitters, most notably

dopamine.[9] In neurodegenerative conditions such as Parkinson's disease, the levels of

dopamine in the brain are depleted. By inhibiting MAO-B, the breakdown of dopamine is

reduced, leading to an increase in its concentration in the synaptic cleft and an enhancement of

dopaminergic signaling.[9] This is a key therapeutic strategy for managing the motor symptoms

of Parkinson's disease.[9]

Many potent and selective MAO-B inhibitors feature a benzyloxy group, suggesting that 2-
(Benzyloxy)-4-bromophenol could serve as a valuable precursor for the synthesis of novel

therapeutic agents in this class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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